3-Cyclopropoxyisonicotinonitrile

• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 3-cyclopropyloxypyridine-4-carbonitrile
• InChI: InChI=1S/C9H8N2O/c10-5-7-3-4-11-6-9(7)12-8-1-2-8/h3-4,6,8H,1-2H2
• InChI Key: RDUUVTQZKWUOEB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2)C#N

Description

3-Cyclopropoxyisonicotinonitrile is a nitrile-functionalized pyridine derivative characterized by a cyclopropoxy substituent at the 3-position of the isonicotinonitrile scaffold. The compound combines the aromatic pyridine ring with a strained cyclopropane moiety, which may confer unique reactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxyisonicotinonitrile typically involves the reaction of isonicotinonitrile with cyclopropyl alcohol in the presence of a suitable catalyst. The reaction conditions often include:

Solvent: Anhydrous toluene or dichloromethane

Catalyst: Acid catalysts such as sulfuric acid or Lewis acids like aluminum chloride

Temperature: Reflux conditions (80-110°C)

Reaction Time: Several hours to ensure complete conversion

Industrial Production Methods

Industrial production of 3-Cyclopropoxyisonicotinonitrile may involve continuous flow reactors to optimize reaction efficiency and yield. The use of high-throughput screening for catalyst selection and reaction optimization is common in industrial settings to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxyisonicotinonitrile undergoes various chemical reactions, including:

Oxidation: Can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: Nucleophilic substitution reactions can replace the cyclopropyl group with other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or potassium permanganate under acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

Substitution: Alkyl halides or other nucleophiles in the presence of a base like sodium hydride (NaH).

Major Products Formed

Oxidation: Formation of cyclopropoxyisonicotinic acid or related oxides.

Reduction: Formation of cyclopropylamine derivatives.

Substitution: Formation of various substituted isonicotinonitrile derivatives.

Scientific Research Applications

3-Cyclopropoxyisonicotinonitrile has diverse applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxyisonicotinonitrile involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to Enzymes: Inhibiting or modulating enzyme activity.

Interacting with Receptors: Modulating receptor-mediated signaling pathways.

Altering Cellular Processes: Affecting cellular metabolism and gene expression.

Comparison with Similar Compounds

Structural and Substituent Analysis

• 3-Cyclopropoxyisonicotinonitrile: Features a pyridine ring with a nitrile group at the 4-position and a cyclopropoxy group at the 3-position.
• 3-(isooctyloxy)propiononitrile (CAS 68379-11-3): A linear aliphatic nitrile with a bulky isooctyloxy (branched C8-alkyl) substituent. The long alkyl chain enhances lipophilicity .
• 3-Cyclopentyl-3-oxopropanenitrile (CAS 95882-33-0): Contains a cyclopentyl group and a ketone adjacent to the nitrile, enabling keto-enol tautomerism and hydrogen bonding .

Physicochemical Properties

Table 1 summarizes key properties derived from the evidence:

Compound	Molecular Formula	Molecular Weight	Substituent	XLogP3*	TPSA (Ų)	Key Features
3-Cyclopropoxyisonicotinonitrile	C9H8N2O	160.18 (calc.)	Cyclopropoxy, pyridine	~1.5†	~50†	Aromatic ring, strained ether
3-(isooctyloxy)propiononitrile	C11H21NO	183.29	Isooctyloxy	2.2	30.6	High lipophilicity, aliphatic
3-Cyclopentyl-3-oxopropanenitrile	C8H11NO	137.18	Cyclopentyl, ketone	0.9‡	40.7	Keto-nitrile, cyclic substituent

*XLogP3: Predicted partition coefficient (lipophilicity). ‡Calculated using ’s molecular descriptors.

Reactivity and Functional Implications

• Cyclopropoxy vs. Isooctyloxy : The cyclopropoxy group’s ring strain may enhance electrophilic reactivity compared to the inert isooctyloxy chain. For example, cyclopropane rings are prone to ring-opening under acidic or oxidative conditions, which could be exploited in prodrug design. In contrast, the isooctyloxy group’s hydrophobicity (XLogP3 = 2.2) suggests utility in lipid-soluble formulations .
• Ketone vs.

Research Findings and Limitations

• Lipophilicity Trends : The cyclopropoxy derivative’s estimated XLogP3 (~1.5) is lower than that of the isooctyloxy analog, indicating a balance between aromaticity and substituent bulk. This positions it as a candidate for drugs requiring moderate membrane permeability.
• Synthetic Challenges : Cyclopropoxy groups are synthetically demanding due to ring strain, whereas isooctyloxy and cyclopentyl substituents are more straightforward to introduce.
• Data Gaps: Direct experimental data on 3-Cyclopropoxyisonicotinonitrile (e.g., stability, bioactivity) are absent in the provided evidence, necessitating further study.